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Compound of Interest

Compound Name: Oenin

Cat. No.: B1199431 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Oenin in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

waste management.

Oenin Identification and Properties
Oenin is a natural anthocyanin, the 3-glucoside of malvidin, commonly found in the skin of

purple grapes and other plants.[1][2] According to safety data sheets, Oenin chloride is not

classified as a hazardous substance or mixture under the OSHA Hazard Communication

Standard.[3] However, its toxicological properties have not been thoroughly investigated, and

standard laboratory precautions should always be observed.[3]
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Property Data Reference

Chemical Name

3-(β-D-glucopyranosyloxy)-5,7-

dihydroxy-2-(4-hydroxy-3,5-

dimethoxyphenyl)-1-

benzopyrylium, monochloride

[1]

Synonyms
Malvidin-3-O-glucoside, Enin

Chloride
[1][2]

CAS Number 7228-78-6 [3]

Molecular Formula C₂₃H₂₅ClO₁₂ [2]

Molecular Weight 528.9 g/mol [1]

Appearance Red-black powder [2]

Solubility

DMF: 20 mg/ml, DMSO: 20

mg/ml, Ethanol: 2 mg/ml, PBS

(pH 7.2): 0.5 mg/ml

[1]

Immediate Safety and Handling Protocols
Before handling or disposing of Oenin, ensure all safety precautions are understood and

implemented.

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.[3]

Eye Protection: Use safety glasses or goggles.[4]

Lab Coat: A standard lab coat is required to protect clothing.[4]

Respiratory Protection: If handling the powder and dust formation is possible, use a dust

mask or work in a fume hood to avoid inhalation.[3]

Handling:
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Use in a well-ventilated area.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[4]

Spill Procedures:

Evacuate personnel from the immediate spill area.[3][4]

Ensure adequate ventilation.[4]

Prevent the substance from entering drains.[3]

For solid spills: Carefully sweep or scoop up the material to avoid creating dust. Place into a

sealed, labeled container for disposal.

For liquid spills: Absorb the spill with an inert material (e.g., sand, vermiculite).[4] Collect the

contaminated absorbent material into a sealed, labeled container for disposal.

Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Workflow
The proper disposal route for Oenin depends on its form (solid or solution) and institutional and

local regulations. Always consult your institution's Environmental Health & Safety (EHS)

department for specific guidance.

Step 1: Hazard Assessment

Confirm that the waste is Oenin.

Review the Safety Data Sheet (SDS), noting that it is not classified as a hazardous chemical.

[3]

Step 2: Identify the Waste Form
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Solid Waste: Includes expired Oenin powder, contaminated weigh paper, pipette tips, and

contaminated PPE.

Liquid Waste: Includes solutions of Oenin dissolved in organic solvents or aqueous buffers.

Step 3: Segregate and Dispose Based on Form

Route A: Solid Oenin Waste

Collect all solid Oenin waste and grossly contaminated items in a durable, sealable plastic

bag or container.

Label the container clearly as "Oenin Waste (Non-hazardous)" and include the date.

Dispose of the container in the designated non-hazardous solid laboratory waste stream,

as directed by your EHS department. Do not mix with regular trash unless explicitly

permitted.[5]

Route B: Oenin in Organic Solvents (e.g., DMSO, Ethanol)

Even though Oenin is non-hazardous, the organic solvent is likely flammable or

hazardous.[6]

Collect the solution in a designated, properly labeled hazardous waste container for

flammable liquids or organic solvents.[7]

The container must be kept closed and stored in a designated satellite accumulation area.

[6][7]

Arrange for pickup by your institution's hazardous waste management service.

Route C: Oenin in Aqueous Solutions (e.g., buffers, water)

Consult EHS: Check your institution's policy on drain disposal. Many institutions prohibit

the disposal of dyes or pigmented solutions down the sanitary sewer to avoid

environmental issues and interference with wastewater treatment.[6]

If Drain Disposal is Prohibited (Most Common):
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Collect the aqueous solution in a sealed, leak-proof container.

Label the container clearly as "Aqueous Oenin Waste (Non-hazardous)" and include the

major components.

Arrange for disposal through your institution's chemical waste program.

If Drain Disposal is Permitted:

Ensure the solution's pH is between 5.0 and 12.5.[6] Adjust with a suitable acid or base

if necessary.

Dispose of small quantities by flushing down the drain with copious amounts of running

water (at least a 20-fold excess) to ensure dilution.[8]

The logical workflow for making these disposal decisions is visualized below.
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Start: Oenin Waste Disposal

Step 1: Assess Waste Form

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Solution)

Liquid

Route A: Collect in sealed,
labeled container for

non-hazardous solid waste.
Step 2: Identify Solvent

Organic Solvent
(DMSO, Ethanol, etc.)

Organic

Aqueous Solution
(Water, Buffers)

Aqueous

Route B: Collect in
hazardous solvent waste
container for EHS pickup.

Step 3: Consult Institutional
EHS Policy on Drain Disposal

End Disposal

End Disposal Drain Disposal Prohibited

No

Drain Disposal Permitted

Yes

Route C1: Collect in sealed,
labeled container for

EHS pickup.

Route C2: Neutralize pH (if needed)
and flush down drain with
copious amounts of water.

End Disposal End Disposal

Click to download full resolution via product page

Caption: Oenin Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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